4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-chlorophenyl)methylidene]amino] 2-(2,3,5-trimethylphenoxy)acetate
• InChI: InChI=1S/C18H19ClN2O3/c1-11-8-12(2)13(3)16(9-11)23-10-17(22)24-21-18(20)14-4-6-15(19)7-5-14/h4-9H,10H2,1-3H3,(H2,20,21)
• InChI Key: NRXBVTWZJSJDDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)OCC(=O)ON=C(C2=CC=C(C=C2)Cl)N)C)C
• Isomeric SMILES: CC1=CC(=C(C(=C1)OCC(=O)O/N=C(/C2=CC=C(C=C2)Cl)\N)C)C
• Molecular Formula: C18H19ClN2O3
• Molecular Weight: 346.8 g/mol

Description

4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide, also known as PTIO, is a chemical compound that has been widely used in scientific research. It is a nitric oxide (NO) scavenger that can be used to study the role of NO in various physiological and pathological processes. In

Mechanism of Action

4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide acts as a NO scavenger by reacting with NO to form PTI, which is an inactive compound. The reaction between 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide and NO is shown below:
4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide + NO → PTI + O2
Biochemical and Physiological Effects:
4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the production of reactive oxygen species (ROS) and to protect against oxidative stress. It has also been shown to reduce inflammation and to improve endothelial function. In addition, 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide is its ability to scavenge NO in a specific and reversible manner. This makes it a valuable tool for studying the role of NO in various physiological and pathological processes. However, there are also some limitations to the use of 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide. For example, it is relatively unstable and can decompose over time, which can lead to inaccurate results. In addition, 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide can react with other reactive species, such as superoxide, which can complicate the interpretation of experimental results.

Future Directions

There are many future directions for research on 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide. One area of interest is the development of more stable and selective NO scavengers that can be used in a wider range of experimental settings. Another area of interest is the use of 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide in combination with other compounds to investigate the complex interactions between NO and other reactive species. Finally, there is a need for more research on the role of NO in various physiological and pathological processes, and the use of 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide as a tool for such research is likely to continue in the future.

Synthesis Methods

4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide can be synthesized by the reaction of 4-chloro-1,2-phenylenediamine with 2,3,5-trimethylphenol and acetic anhydride. The reaction is carried out under reflux conditions, and the product is purified by recrystallization. The chemical structure of 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide is shown below:

Scientific Research Applications

4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been used in a wide range of scientific research applications. It is commonly used as a NO scavenger to study the role of NO in various physiological and pathological processes. For example, 4-chloro-N'-{[(2,3,5-trimethylphenoxy)acetyl]oxy}benzenecarboximidamide has been used to investigate the role of NO in cardiovascular diseases, such as hypertension and atherosclerosis. It has also been used to study the role of NO in cancer, inflammation, and neurodegenerative diseases.